Cas no 146858-36-8 (5-bromo-3-tert-butyl-1H-1,2,4-triazole)

• Product Name: 5-bromo-3-tert-butyl-1H-1,2,4-triazole
• CAS No: 146858-36-8
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• MDL: MFCD13188587
• CID: 1088035
• PubChem ID: 22074959
• Update Time: 2025-04-20

5-bromo-3-tert-butyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(tert-butyl)-1H-1,2,4-triazole
• 3-bromo-5-tert-butyl-1H-1,2,4-triazole
• 5-bromo-3-tert-butyl-1H-1,2,4-triazole(SALTDATA: FREE)
• 5-bromo-3-t-butyl-1H-1,2,4-triazole
• 5-BROMO-3-TERT-BUTYL-1H-1,2,4-TRIAZOLE
• Ambcb4035425
• KB-245149
• SureCN2185595
• SCHEMBL2185595
• AKOS022185638
• OSHVHZJPOSOHEI-UHFFFAOYSA-N
• EN300-7272758
• BS-37416
• 146858-36-8
• SCHEMBL16886922
• AT12511
• SY327886
• 3-bromo-5-tert-butyl-4H-1,2,4-triazole
• DB-368509
• DTXSID40622285
• MFCD13188587
• 5-bromo-3-tert-butyl-1H-1,2,4-triazole

• MDL： MFCD13188587
• Inchi： 1S/C6H10BrN3/c1-6(2,3)4-8-5(7)10-9-4/h1-3H3,(H,8,9,10)
• InChI Key： OSHVHZJPOSOHEI-UHFFFAOYSA-N
• SMILES： BrC1=NNC(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 203.00581g/mol
• Monoisotopic Mass: 203.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides